Cas no 1261908-30-8 (3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid)

3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid structure
1261908-30-8 structure
Product Name:3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid
CAS No:1261908-30-8
MF:C16H10F4O4
MW:342.241818904877
CID:2762723
PubChem ID:53227981
Update Time:2025-04-21

3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-Fluoro-4'-(methoxycarbonyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
    • 3-(3-FLUORO-4-METHOXYCARBONYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
    • 1261908-30-8
    • MFCD18322151
    • 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95%
    • DTXSID60691514
    • 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid
    • Inchi: 1S/C16H10F4O4/c1-24-15(23)12-3-2-8(7-13(12)17)9-4-10(14(21)22)6-11(5-9)16(18,19)20/h2-7H,1H3,(H,21,22)
    • InChI Key: MGQMGMWHBCZFJX-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)OC)C=CC(=C1)C1=CC(C(=O)O)=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 342.05152144Da
  • Monoisotopic Mass: 342.05152144Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 63.6Ų
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